M-(1-Methylbutyl)phenyl methylcarbamate

Specification

• CAS No.: 2282-34-0
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: (3-pentan-2-ylphenyl) N-methylcarbamate
• Standard InChI: InChI=1S/C13H19NO2/c1-4-6-10(2)11-7-5-8-12(9-11)16-13(15)14-3/h5,7-10H,4,6H2,1-3H3,(H,14,15)
• Standard InChI Key: LHTOXQCYXYXXEZ-UHFFFAOYSA-N
• SMILES: CCCC(C)C1=CC(=CC=C1)OC(=O)NC
• Canonical SMILES: CCCC(C)C1=CC(=CC=C1)OC(=O)NC
• Appearance: Solid powder

Introduction

M-(1-Methylbutyl)phenyl methylcarbamate is a chemical compound with the molecular formula C13H19NO2. It is classified as a carbamate insecticide, known for its potent cholinesterase inhibitory activity. This compound is used primarily in agricultural settings as an insecticide, targeting pests by disrupting their nervous systems.

Synthesis

The synthesis of M-(1-Methylbutyl)phenyl methylcarbamate typically involves the reaction of m-sec-butylphenol with methyl isocyanate under controlled conditions. This method allows for the selective formation of the desired carbamate while minimizing side reactions.

Biological Activity and Mechanism

M-(1-Methylbutyl)phenyl methylcarbamate acts as a cholinesterase inhibitor, specifically targeting acetylcholinesterase (AChE), an enzyme crucial for neurotransmission. By inhibiting AChE, it prevents the breakdown of acetylcholine, leading to increased levels of this neurotransmitter at synapses. This results in neurotoxic effects such as convulsions and paralysis at high exposure levels.

Toxicity and Safety

The compound is toxic if ingested or absorbed through the skin, with symptoms including headaches, nausea, excessive salivation, and in severe cases, convulsions and spastic paralysis. The LD50 (lethal dose for 50% of the population) in rats is approximately 87 mg/kg orally for technical material related to bufencarb.

Applications

M-(1-Methylbutyl)phenyl methylcarbamate is a key component of bufencarb, a carbamate pesticide widely used for pest control in crops and gardens due to its effectiveness against various insect species. Its properties as a cholinesterase inhibitor have also led to research into potential therapeutic uses in managing certain neurological conditions.

Comparison with Other Carbamates

Compound Name	Chemical Formula	Biological Activity	Toxicity Level
M-(1-Methylbutyl)phenyl methylcarbamate	C13H19NO2	Cholinesterase inhibitor	Moderate
Carbaryl	C12H15NO2	Cholinesterase inhibitor	Low
Propoxur	C11H15N	Cholinesterase inhibitor	Moderate
Methomyl	C5H11N3O2	Cholinesterase inhibitor	High

This table highlights the comparative toxicity and biological activity of M-(1-Methylbutyl)phenyl methylcarbamate with other carbamate compounds.

Environmental and Health Concerns

As a potent cholinesterase inhibitor, M-(1-Methylbutyl)phenyl methylcarbamate poses significant environmental and health risks. Its use as an insecticide can lead to contamination of water sources and soil, affecting non-target species such as bees and other beneficial insects. Human exposure can result in severe neurological symptoms, emphasizing the need for careful handling and use.